Cas no 2765676-02-4 (CDK7-IN-15)

• Product Name: CDK7-IN-15
• CAS No: 2765676-02-4
• MF: C₂₁H₂₄F₄N₆OS
• MW: 484.513476371765
• CID: 5147270
• Update Time: 2025-05-20

CDK7-IN-15 Chemical and Physical Properties

Names and Identifiers

• CDK7-IN-15

• Inchi： 1S/C21H24F4N6OS/c1-33(2,32)31-19-16(22)7-6-13-14(9-27-18(13)19)17-15(21(23,24)25)10-28-20(30-17)29-12-5-3-4-11(26)8-12/h6-7,9-12,27H,3-5,8,26H2,1-2H3,(H,28,29,30)/t11-,12-/m0/s1
• InChI Key： VHKRETANALXMKM-RYUDHWBXSA-N
• SMILES： N(C1C(=CC=C2C=1NC=C2C1=NC(=NC=C1C(F)(F)F)N[C@H]1CCC[C@@H](C1)N)F)=S(=O)(C)C

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 692.4±65.0 °C(Predicted)
• pka: 12.24±0.30(Predicted)

Additional information on CDK7-IN-15

Introduction to CDK7-IN-15 and Its Significance in Modern Chemical Biology

CDK7-IN-15, a highly specialized compound with the CAS number 2765676-02-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique mechanism of action and potential applications in modulating critical cellular processes. The development of such inhibitors has become increasingly vital in the fight against various diseases, particularly those involving dysregulated cell cycle progression and transcriptional control.

The chemical structure of CDK7-IN-15 is meticulously designed to interact with cyclin-dependent kinase 7 (CDK7), an enzyme that plays a pivotal role in the transcriptional machinery of eukaryotic cells. CDK7 is a component of the general transcription factor IIH (TFIIH), which is essential for RNA polymerase II-mediated transcription. By inhibiting CDK7, this compound disrupts the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II, thereby impairing transcription initiation and elongation. This mechanism makes CDK7-IN-15 a promising candidate for therapeutic intervention in conditions characterized by aberrant transcriptional activity.

Recent studies have highlighted the therapeutic potential of CDK7 inhibitors in oncology. Cancer cells often exhibit heightened transcriptional activity, driven by dysregulated signaling pathways that involve CDK7. Preclinical research indicates that CDK7-IN-15 can selectively target cancer cells while minimizing toxicity to normal cells, making it an attractive option for developing next-generation anticancer therapies. The compound's ability to inhibit CDK7 has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, suggesting its broad applicability in oncological treatments.

In addition to its oncological applications, CDK7-IN-15 is being explored for its potential in treating inflammatory and autoimmune diseases. Chronic inflammation is often associated with increased transcriptional activity, and CDK7 inhibitors like CDK7-IN-15 may help modulate this process by dampening the expression of pro-inflammatory genes. Early-stage clinical trials are underway to evaluate the safety and efficacy of CDK7-IN-15 in patients with rheumatoid arthritis and other inflammatory conditions, with preliminary results showing encouraging signs of therapeutic benefit.

The synthesis and optimization of CDK7-IN-15 represent a testament to the progress in medicinal chemistry and computational drug design. Advanced computational methods have been employed to identify novel scaffolds and optimize pharmacokinetic properties, ensuring that CDK7-IN-15 exhibits high affinity for CDK7 while minimizing off-target effects. These efforts have led to the development of compounds with improved solubility, bioavailability, and metabolic stability, enhancing their translational potential.

The role of CDK7 in non-malignant diseases is also an area of active investigation. Emerging evidence suggests that CDK7 inhibitors may have therapeutic value in neurodegenerative disorders, where dysregulation of transcriptional processes contributes to disease progression. Studies using models of Alzheimer's disease and Parkinson's disease have shown that CDK7-IN-15 can mitigate neuroinflammation and protect against neuronal damage. These findings open up new avenues for treating neurodegenerative conditions using targeted molecular inhibitors.

The development of CDK7-IN-15 also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating insights from structural biology, pharmacology, and clinical research, scientists have been able to design compounds that effectively target complex biological pathways. This collaborative approach is essential for translating basic research findings into tangible therapeutic benefits for patients.

In conclusion, CDK7-IN-15, with its CAS number 2765676-02-4, represents a significant milestone in the field of chemical biology and pharmaceutical innovation. Its ability to modulate critical cellular processes makes it a versatile tool for investigating various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new applications for CDK7 inhibitors like CDK7-IN-15, it is clear that this compound will play a pivotal role in shaping the future of precision medicine.